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molecular formula C12H14BrFO2 B8695825 2-(4-Bromo-3-fluoro-2-methylphenoxy)tetrahydropyran

2-(4-Bromo-3-fluoro-2-methylphenoxy)tetrahydropyran

Cat. No. B8695825
M. Wt: 289.14 g/mol
InChI Key: FSUDJWLFFXKJCN-UHFFFAOYSA-N
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Patent
US09180123B2

Procedure details

2-(4-bromo-3-fluorophenoxy)tetrahydro-2H-pyran (1200 mg, 4.4 mmol) was dissolved in tetrahydrofuran (22 mL, 0.2M) under nitrogen and cooled to −78° C. To this was added (600 mg, 5.6 mmol) lithium diisopropylamide in solution dropwise over 5 minutes. The reaction mixture was stirred for 1 h at −78° C. Methyl iodide (948 mg, 6.5 mmol) was then added dropwise. The reaction was stirred at −78° C. for 30 min and allowed to warm to RT overnight. The mixture was quenched with water and 10 mL of saturated aqueous ammonium chloride solution. The reaction was extracted with diethyl ether (3×). The organic layer was dried over sodium sulfate, filtered and evaporated to yield 1.17 g (93%) of a light yellow mix of solid and oil. 1H NMR (400 MHz, CHLOROFORM-d) δ ppm 1.57-1.78 (m, 3H) 1.85-1.93 (m, 2H) 1.95-2.08 (m, 1H) 2.21 (d, J=2.34 Hz, 3H) 3.61 (m, J=11.27, 3.98, 3.98, 1.46 Hz, 1H) 3.78-3.88 (m, 1H) 5.41 (t, J=3.12 Hz, 1H) 6.81 (dd, J=8.98, 1.37 Hz, 1H) 7.27 (d, J=16.98 Hz, 1H)
Name
2-(4-bromo-3-fluorophenoxy)tetrahydro-2H-pyran
Quantity
1200 mg
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
22 mL
Type
solvent
Reaction Step One
Name
lithium diisopropylamide
Quantity
600 mg
Type
reactant
Reaction Step Two
Name
Methyl iodide
Quantity
948 mg
Type
reactant
Reaction Step Three
Name
2-(4-bromo-3-fluoro-2-methyl phenoxy)tetrahydro-2H-pyran

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:14]=[CH:13][C:5]([O:6][CH:7]2[CH2:12][CH2:11][CH2:10][CH2:9][O:8]2)=[CH:4][C:3]=1[F:15].[CH:16]([N-]C(C)C)(C)C.[Li+].CI>O1CCCC1>[Br:1][C:2]1[CH:14]=[CH:13][C:5]([O:6][CH:7]2[CH2:12][CH2:11][CH2:10][CH2:9][O:8]2)=[C:4]([CH3:16])[C:3]=1[F:15] |f:1.2|

Inputs

Step One
Name
2-(4-bromo-3-fluorophenoxy)tetrahydro-2H-pyran
Quantity
1200 mg
Type
reactant
Smiles
BrC1=C(C=C(OC2OCCCC2)C=C1)F
Name
tetrahydrofuran
Quantity
22 mL
Type
solvent
Smiles
O1CCCC1
Step Two
Name
lithium diisopropylamide
Quantity
600 mg
Type
reactant
Smiles
C(C)(C)[N-]C(C)C.[Li+]
Step Three
Name
Methyl iodide
Quantity
948 mg
Type
reactant
Smiles
CI

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
-78 °C
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred for 1 h at −78° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
The reaction was stirred at −78° C. for 30 min
Duration
30 min
TEMPERATURE
Type
TEMPERATURE
Details
to warm to RT overnight
Duration
8 (± 8) h
CUSTOM
Type
CUSTOM
Details
The mixture was quenched with water and 10 mL of saturated aqueous ammonium chloride solution
EXTRACTION
Type
EXTRACTION
Details
The reaction was extracted with diethyl ether (3×)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer was dried over sodium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
to yield 1.17 g (93%) of a light
ADDITION
Type
ADDITION
Details
yellow mix of solid and oil

Outcomes

Product
Details
Reaction Time
 1 h
Name
2-(4-bromo-3-fluoro-2-methyl phenoxy)tetrahydro-2H-pyran
Type
Smiles
BrC1=C(C(=C(OC2OCCCC2)C=C1)C)F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.